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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865

Technical Profile: 2-Fluoro-5-
methoxybenzaldehyde

This document provides a concise technical summary of the core molecular properties of 2-
Fluoro-5-methoxybenzaldehyde, a key intermediate in pharmaceutical and organic synthesis.

[1]

Chemical Identity and Properties

2-Fluoro-5-methoxybenzaldehyde is an aromatic aldehyde distinguished by the presence of
both a fluorine atom and a methoxy group on the benzene ring.[2] These functional groups
influence the compound's reactivity, making it a versatile building block in the synthesis of
complex organic molecules, particularly heterocyclic compounds used in drug discovery.[2]

The fundamental molecular data for this compound are summarized in the table below.
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Identifier Value

Molecular Formula CsH7FO2[1][3][41[5]

Molecular Weight 154.14 g/mol [3][4][5][6]

IUPAC Name 2-fluoro-5-methoxybenzaldehyde[1]
CAS Number 105728-90-3[2][3][6]

Synonyms 6-Fluoro-m-anisaldehyde|[6]

Experimental Protocols

The determination of molecular weight and formula for a known compound like 2-Fluoro-5-
methoxybenzaldehyde is typically confirmed using standard analytical chemistry techniques.

o Mass Spectrometry (MS): This is the primary method for determining the molecular weight of
a compound with high accuracy. High-resolution mass spectrometry (HRMS) can confirm the
elemental composition and thus the molecular formula by measuring the exact mass-to-
charge ratio.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and °F NMR
spectroscopy are used to elucidate the molecular structure, confirming the connectivity of
atoms and the presence of the specific functional groups (aldehyde, methoxy, fluoro) at their
correct positions on the aromatic ring. This structural confirmation validates the molecular
formula.

o Elemental Analysis: This technique provides the percentage composition of elements
(carbon, hydrogen) in the compound, which can be used to derive the empirical formula and
support the molecular formula determined by mass spectrometry.

Logical Relationships

The relationship between the compound's name and its constituent parts can be visualized to
clarify its structure.
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Caption: Logical breakdown of the compound's nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034865#2-fluoro-5-methoxybenzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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